Cas no 1595602-11-1 (3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide)

• Product Name: 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide
• CAS No: 1595602-11-1
• MF: C₉H₆FN₃OS
• MW: 223.226843357086
• CID: 5323544
• Update Time: 2025-10-30

3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 3-fluoro-N-2-thiazolyl-
• 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide

• Inchi： 1S/C9H6FN3OS/c10-7-5-11-2-1-6(7)8(14)13-9-12-3-4-15-9/h1-5H,(H,12,13,14)
• InChI Key： OEJYMGZPXKRZOJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC2=NC=CS2)=O)=C1F

Additional information on 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide

Recent Advances in the Study of 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide (CAS: 1595602-11-1)

The compound 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide (CAS: 1595602-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-thiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide exhibits selective inhibition against specific kinase targets, such as JAK2 and EGFR, which are known to play pivotal roles in oncogenesis. Structural-activity relationship (SAR) studies have been conducted to modify the core scaffold, aiming to enhance binding affinity and reduce off-target effects.

In addition to its potential as a kinase inhibitor, recent investigations have explored the antimicrobial properties of this compound. The thiazole moiety, a common feature in many antimicrobial agents, contributes to its activity against a range of bacterial and fungal pathogens. In vitro studies have demonstrated its efficacy against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings highlight its potential as a lead compound for the development of novel antimicrobial therapies.

Another notable aspect of the research on 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide is its pharmacokinetic profile. Recent pharmacokinetic studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicate favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as potential hepatotoxicity and drug-drug interactions remain to be addressed in subsequent studies.

In conclusion, 3-fluoro-N-(1,3-thiazol-2-yl)pyridine-4-carboxamide (CAS: 1595602-11-1) represents a promising scaffold for the development of kinase inhibitors and antimicrobial agents. Ongoing research aims to optimize its pharmacological properties, elucidate its mechanism of action, and evaluate its therapeutic potential in vivo. The compound's unique structural features and broad biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.